Cas no 54997-86-3 (4-cyclopropylbenzene-1-thiol)

4-Cyclopropylbenzene-1-thiol is a specialized aromatic thiol compound featuring a cyclopropyl substituent on the benzene ring. Its unique structure combines the reactivity of a thiol group with the steric and electronic effects of the cyclopropyl moiety, making it valuable in organic synthesis and coordination chemistry. The compound is particularly useful as a ligand in metal-catalyzed reactions, where its sterically constrained environment can influence selectivity and reactivity. Additionally, its thiol group enables facile functionalization, making it a versatile building block for pharmaceuticals, agrochemicals, and materials science. The cyclopropyl group enhances stability while offering opportunities for further derivatization, broadening its applicability in research and industrial applications.

4-cyclopropylbenzene-1-thiol structure

Product Name:4-cyclopropylbenzene-1-thiol

CAS No:54997-86-3

MF:C₉H₁₀S

MW:150.240701198578

CID:353122

PubChem ID:57486393

Update Time:2025-05-28

4-cyclopropylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

- Benzenethiol, 4-cyclopropyl-
- 4-cyclopropylbenzenethiol
- 4-cyclopropylbenzene-1-thiol
- SCHEMBL2051518
- 54997-86-3
- DTXSID40726878
- EN300-1780830
- Inchi： 1S/C9H10S/c10-9-5-3-8(4-6-9)7-1-2-7/h3-7,10H,1-2H2
- InChI Key： KDBMAPTVSLWDPH-UHFFFAOYSA-N
- SMILES： SC1C=CC(=CC=1)C1CC1

Computed Properties

Exact Mass: 150.0504
Monoisotopic Mass: 150.05032149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 1Å²

Experimental Properties

PSA: 0

4-cyclopropylbenzene-1-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1780830-0.05g	4-cyclopropylbenzene-1-thiol	54997-86-3	0.05g	$983.0	2023-09-20
Enamine	EN300-1780830-0.1g	4-cyclopropylbenzene-1-thiol	54997-86-3	0.1g	$1031.0	2023-09-20
Enamine	EN300-1780830-0.25g	4-cyclopropylbenzene-1-thiol	54997-86-3	0.25g	$1078.0	2023-09-20
Enamine	EN300-1780830-0.5g	4-cyclopropylbenzene-1-thiol	54997-86-3	0.5g	$1124.0	2023-09-20
Enamine	EN300-1780830-1.0g	4-cyclopropylbenzene-1-thiol	54997-86-3	1g	$1172.0	2023-06-02
Enamine	EN300-1780830-2.5g	4-cyclopropylbenzene-1-thiol	54997-86-3	2.5g	$2295.0	2023-09-20
Enamine	EN300-1780830-5.0g	4-cyclopropylbenzene-1-thiol	54997-86-3	5g	$3396.0	2023-06-02
Enamine	EN300-1780830-10.0g	4-cyclopropylbenzene-1-thiol	54997-86-3	10g	$5037.0	2023-06-02
Enamine	EN300-1780830-1g	4-cyclopropylbenzene-1-thiol	54997-86-3	1g	$1172.0	2023-09-20
Enamine	EN300-1780830-5g	4-cyclopropylbenzene-1-thiol	54997-86-3	5g	$3396.0	2023-09-20